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Compound of Interest

Compound Name: 1,9-Dibromononane-D18

Cat. No.: B12395275

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of 1,9-
Dibromononane-D18 (CAS No. 150017-89-3). Given the limited availability of experimental
data for the deuterated species, this guide leverages data from its non-deuterated analogue,
1,9-Dibromononane (CAS No. 4549-33-1), which serves as a close proxy. The methodologies
for determining these properties are detailed, and a quality control workflow is presented to
ensure the integrity of the compound for research and development purposes.

Core Physical and Chemical Properties

1,9-Dibromononane-D18 is a deuterated alkyl halide commonly used in synthetic organic
chemistry, particularly as a building block for introducing a nonane-D18 chain into molecules.
Isotopic labeling with deuterium is a powerful technique for tracing metabolic pathways,
understanding reaction mechanisms, and in quantitative analysis using mass spectrometry.

Table 1: Summary of Physical and Chemical Properties
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Property

Value (for 1,9-
Dibromononane)

Value (for 1,9-
Dibromononane-D18)

Chemical Formula

CoH1sBr2

CoD1sBr2

Molecular Weight 286.05 g/mol [1] 304.16 g/mol [2]
CAS Number 4549-33-1 150017-89-3[2]
Clear, colorless to pale yellow o
Appearance o Liquid[2]
liquid[3]
No data available; expected to
Boiling Point 285-288 °C (lit.)[1][3] be very similar to the non-
deuterated form.
No data available; expected to
Density 1.407 g/mL at 25 °C (lit.)[3] be slightly higher than the non-

deuterated form.

Refractive Index

n20/D 1.496 (lit.)[1][3]

No data available; expected to
be very similar to the non-

deuterated form.

No data available; expected to

Melting Point -2 °C[1][3] be very similar to the non-
deuterated form.
Flash Point >110 °C (>230 °F)[3] No data available.
Insoluble in water. Soluble in _ _
- ) _ Insoluble in water. Soluble in
Solubility common organic solvents like )
common organic solvents.
ether and hexane.
Store in a cool, dry, well- 2-8°C in a refrigerator is
Storage ventilated area away from recommended by some

incompatible substances.[3]

suppliers.

Note: The physical properties of deuterated compounds are generally very close to their non-
deuterated counterparts. The primary difference is the molecular weight due to the substitution
of hydrogen with deuterium.
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Experimental Protocols

The following are detailed methodologies for the experimental determination of the key physical

properties of 1,9-Dibromononane-D18.

Determination of Boiling Point (Micro-scale Method)

This method is suitable for small sample volumes.

Apparatus:

Thiele tube

Thermometer (0-360 °C)

Capillary tube (sealed at one end)

Small test tube

Rubber band or wire for attaching the test tube to the thermometer
Heating source (Bunsen burner or oil bath)

Mineral oil

Procedure:

Add a small amount (approximately 0.5 mL) of 1,9-Dibromononane-D18 to the small test
tube.

Place the capillary tube, with its open end down, into the test tube containing the sample.

Attach the test tube to the thermometer using a rubber band, ensuring the sample is level
with the thermometer bulb.

Place the assembly into the Thiele tube containing mineral oil, making sure the rubber band
is above the oil level.

Gently heat the side arm of the Thiele tube.[4]
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» As the temperature rises, a stream of bubbles will emerge from the capillary tube.
o Continue heating until a steady stream of bubbles is observed, then remove the heat.

e The boiling point is the temperature at which the liquid just begins to enter the capillary tube
as the apparatus cools.[4]

Determination of Density

Apparatus:

o Pycnometer (specific gravity bottle) of a known volume (e.g., 10 mL)
o Analytical balance (accurate to £0.0001 g)

o Constant temperature water bath

Procedure:

Clean and dry the pycnometer thoroughly.
o Weigh the empty, dry pycnometer and record its mass (ma).
« Fill the pycnometer with 1,9-Dibromononane-D18, ensuring there are no air bubbles.

e Place the filled pycnometer in a constant temperature water bath set to 25.0 °C and allow it
to equilibrate.

e Once equilibrated, carefully dry the outside of the pycnometer and weigh it. Record the mass
(m2).

e The mass of the liquid is m_liquid = m2 - ma.

e The density (p) is calculated using the formula: p = m_liquid / V, where V is the calibrated
volume of the pycnometer.

Determination of Refractive Index

Apparatus:
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Abbe refractometer

Constant temperature water bath connected to the refractometer

Dropper or pipette

Solvent for cleaning (e.g., ethanol or isopropanol) and soft tissue paper

Procedure:

Turn on the refractometer and the attached water bath, setting the temperature to 20.0 °C.
o Clean the prism surfaces of the refractometer with a suitable solvent and a soft tissue.

» Using a clean dropper, place a few drops of 1,9-Dibromononane-D18 onto the lower prism.

[5]
o Close the prisms carefully.

e Look through the eyepiece and adjust the controls to bring the dividing line between the light
and dark fields into sharp focus and at the center of the crosshairs.[5]

¢ Read the refractive index value from the scale.

Logical Workflow Visualization

The following diagram illustrates a typical quality control workflow for 1,9-Dibromononane-D18
upon receipt in a research laboratory to ensure its suitability for experimental use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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